5-(furan-2-yl)-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)isoxazole-3-carboxamide
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Description
5-(furan-2-yl)-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C16H11N5O5 and its molecular weight is 353.294. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Significance
5-(furan-2-yl)-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)isoxazole-3-carboxamide is part of a broader class of heterocyclic compounds that have shown significant importance in pharmaceutical chemistry due to their diverse biological activities. Oxadiazoles, including 1,3,4-oxadiazoles, are notable for their wide range of chemical and biological properties, including antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant activities. These compounds have become crucial in the development of new drugs, demonstrating the therapeutic potential of oxadiazole or furadiazole-containing compounds (Siwach & Verma, 2020).
Synthesis and Structural Analysis
The synthesis and structural analysis of related compounds, such as 5-Furan-2yl[1,3,4]oxadiazole-2-thiol and its derivatives, have been documented, emphasizing the significance of furan and oxadiazole rings in medicinal chemistry. These compounds are synthesized from furan-2-carboxylic acid hydrazide, with their structures confirmed through various analytical methods, including IR and 1H-NMR spectra. Their thiol-thione tautomeric equilibrium has also been described, showcasing the chemical versatility and potential pharmaceutical applications of these compounds (Koparır, Çetin, & Cansiz, 2005).
Biologically Active Oxadiazole
Research on oxadiazole and its isomers, including 1,2,4-oxadiazole, has highlighted their importance due to many chemical and biological properties. These compounds are derived from furan by substituting methylene groups with pyridine type nitrogen atoms, leading to various isomers. The 1,3,4-oxadiazole and 1,2,4-oxadiazole rings, in particular, are widely studied for their potential in drug development due to their biological activities (Shukla & Srivastav, 2015).
Properties
IUPAC Name |
5-(furan-2-yl)-N-[[3-(2-oxo-1H-pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11N5O5/c22-15-9(3-1-5-17-15)14-19-13(26-21-14)8-18-16(23)10-7-12(25-20-10)11-4-2-6-24-11/h1-7H,8H2,(H,17,22)(H,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDIMVEJCJGKEHD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC(=O)C(=C1)C2=NOC(=N2)CNC(=O)C3=NOC(=C3)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11N5O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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